Acetaldehyde, [4-(1,1-dimethylethyl)phenoxy]-

• CAS No.: 72928-50-8
• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 2-(4-tert-butylphenoxy)acetaldehyde
• InChI: InChI=1S/C12H16O2/c1-12(2,3)10-4-6-11(7-5-10)14-9-8-13/h4-8H,9H2,1-3H3
• InChI Key: MNRZECIRFMLTEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCC=O

Description

Acetaldehyde, [4-(1,1-dimethylethyl)phenoxy]- is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5.00 g (0.021 mol.) of 2-[4-(1,1-dimethylethyl)phenoxy]-1,1-dimethoxyethane and 60 ml of acetic acid, there was added 6 ml of hydrochloric acid (36N) and the reaction mixture was stirred at room temperature for one hour. Then the reaction mixture was poured into 300 ml of cold water and filtrated quickly to recover a resultant white precipitate. The precipitate was obtained as a wet cake of 2-[4-(1,1-dimethylethyl) phenoxy]acetoaldehyde without being dried too much and was quickly used in the next step of the production procedure.